Cas no 2306246-51-3 ((4R)-8-tert-butoxycarbonyl-2-oxo-8-azaspiro[4.5]decane-4-carboxylic acid)

• Product Name: (4R)-8-tert-butoxycarbonyl-2-oxo-8-azaspiro[4.5]decane-4-carboxylic acid
• CAS No: 2306246-51-3
• MF: C₁₅H₂₃NO₅
• MW: 297.346824884415
• CID: 5290855
• Update Time: 2026-03-10

(4R)-8-tert-butoxycarbonyl-2-oxo-8-azaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]decane-1,8-dicarboxylic acid, 3-oxo-, 8-(1,1-dimethylethyl) ester, (1R)-
• (4R)-8-tert-butoxycarbonyl-2-oxo-8-azaspiro[4.5]decane-4-carboxylic acid

• Inchi： 1S/C15H23NO5/c1-14(2,3)21-13(20)16-6-4-15(5-7-16)9-10(17)8-11(15)12(18)19/h11H,4-9H2,1-3H3,(H,18,19)/t11-/m0/s1
• InChI Key： FGJWEYMEBUFYRX-NSHDSACASA-N
• SMILES： [C@H]1(C(O)=O)C2(CCN(C(OC(C)(C)C)=O)CC2)CC(=O)C1

Additional information on (4R)-8-tert-butoxycarbonyl-2-oxo-8-azaspiro[4.5]decane-4-carboxylic acid

(4R)-8-tert-butoxycarbonyl-2-oxo-8-azaspiro[4.5]decane-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2306246-51-3, known as (4R)-8-tert-butoxycarbonyl-2-oxo-8-azaspiro[4.5]decane-4-carboxylic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spiro structure, which consists of two rings fused at a single atom, creating a distinctive molecular framework. The presence of the tert-butoxycarbonyl (Boc) group and the carboxylic acid moiety further adds to its functional diversity, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging the spiro structure's inherent stability and reactivity. Researchers have employed a variety of strategies, including ring-closing metathesis and stereoselective catalysis, to construct the spiro[4.5]decane core. The stereochemistry at the 4R position plays a crucial role in determining the compound's physical properties and biological activity, as highlighted in several recent studies published in high-impact journals such as Angewandte Chemie and Nature Communications.

The tert-butoxycarbonyl group attached to the nitrogen atom at position 8 serves as a protective group during synthetic procedures, ensuring selective reactivity of other functional groups within the molecule. This feature has made the compound an attractive candidate for use in peptide synthesis and other bioconjugation reactions. Furthermore, the carboxylic acid group at position 4 introduces acidity into the molecule, which can be exploited for hydrogen bonding interactions in biological systems.

Recent studies have explored the potential of this compound as a building block for drug discovery. Its spiro structure has been shown to exhibit interesting pharmacokinetic properties, including improved bioavailability and reduced clearance rates compared to linear analogs. Additionally, computational modeling studies have revealed that the compound's unique geometry allows for favorable interactions with target proteins, suggesting its potential as a lead compound in therapeutic development.

In terms of applications, (4R)-8-tert-butoxycarbonyl-2-oxo-8-azaspiro[4.5]decane-4-carboxylic acid has been utilized in the development of novel antibiotics and anticancer agents. Its ability to modulate key cellular pathways makes it a promising candidate for addressing unmet medical needs. Ongoing research is focused on optimizing its pharmacodynamic properties and minimizing potential off-target effects through structural modifications.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods have also provided insights into its conformational flexibility and stability under various conditions, which are critical factors for its practical applications.

In conclusion, (4R)-8-tert-butoxycarbonyl-2 oxo 8 azaspiro[4 5]decane 4 carboxylic acid represents a significant advancement in organic chemistry due to its unique structural features and versatile functional groups. Its potential applications span across multiple disciplines, from materials science to biomedicine, making it a subject of continued research interest.